Cas no 899946-48-6 (2-benzyl-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-benzyl-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 899946-48-6
• MF: C₁₇H₁₃BrN₂O
• MW: 341.201923131943
• CID: 5489268
• Update Time: 2025-11-06

2-benzyl-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6-(3-bromophenyl)pyridazin-3-one
• 2-benzyl-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H13BrN2O/c18-15-8-4-7-14(11-15)16-9-10-17(21)20(19-16)12-13-5-2-1-3-6-13/h1-11H,12H2
• InChI Key： ZNCQVCVZOSJAEM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)N=C(C2=CC=CC(Br)=C2)C=C1

Additional information on 2-benzyl-6-(3-bromophenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-Benzyl-6-(3-Bromophenyl)-2,3-Dihydropyridazin-3-One (CAS No. 899946-48-6)

The compound 2-Benzyl-6-(3-Bromophenyl)-2,3-Dihydropyridazin-3-One, identified by the CAS registry number CAS No. 899946-48-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 2-Benzyl-6-(3-Bromophenyl)-2,3-Dihydropyridazin-3-One consists of a dihydropyridazine ring system with substituents at positions 2 and 6. The benzyl group at position 2 and the bromophenyl group at position 6 contribute to the compound's chemical reactivity and biological activity. Recent studies have highlighted its role as a potential lead compound in the development of novel therapeutic agents.

Research into this compound has focused on its synthesis, characterization, and biological evaluation. Scientists have explored various synthetic routes to optimize the production of CAS No. 899946-48-6, including microwave-assisted synthesis and catalytic methods. These advancements have improved the efficiency and scalability of the synthesis process, making it more accessible for further research.

In terms of pharmacological applications, 2-Benzyl-6-(3-Bromophenyl)-2,3-Dihydropyridazin-3-One has shown promising activity in vitro against several disease models, including cancer and neurodegenerative disorders. Preclinical studies suggest that this compound may exert its effects through modulation of key cellular pathways, such as the MAPK/ERK signaling pathway.

Beyond pharmacology, this compound has also been investigated for its potential in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic materials. Researchers have reported on its ability to form stable thin films with desirable optical properties, which could be harnessed in next-generation electronic devices.

The study of CAS No. 899946-48-6 continues to evolve with advancements in computational chemistry and high-throughput screening techniques. Computational models have provided insights into the compound's interaction with biological targets, aiding in the design of more potent derivatives.

In conclusion, 2-Benzyl-6-(3-Bromophenyl)-2,3-Dihydropyridazin-3-One, or CAS No. 899946-48-6, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its ongoing exploration underscores its importance as a valuable tool in both academic research and industrial development.